Cas no 635301-09-6 (5-(4-Chloro-2-fluorophenyl)-1,3,4-thiadiazol-2-amine)

5-(4-Chloro-2-fluorophenyl)-1,3,4-thiadiazol-2-amine structure
635301-09-6 structure
Product Name:5-(4-Chloro-2-fluorophenyl)-1,3,4-thiadiazol-2-amine
CAS No:635301-09-6
MF:C8H5ClFN3S
MW:229.661802053452
CID:3184058
PubChem ID:28418414
Update Time:2025-04-21

5-(4-Chloro-2-fluorophenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-THIADIAZOL-2-AMINE, 5-(4-CHLORO-2-FLUOROPHENYL)-
    • SY165929
    • 2-Amino-5-(4-chloro-2-fluorophenyl)-1,3,4-thiadiazole
    • EN300-190238
    • 635301-09-6
    • 5-(4-chloro-2-fluorophenyl)-1,3,4-thiadiazol-2-amine
    • G45050
    • Z332385360
    • AKOS000225525
    • NS-02951
    • KAB30109
    • STL450405
    • MFCD11137530
    • 5-(4-Chloro-2-fluorophenyl)-1,3,4-thiadiazol-2-amine
    • Inchi: 1S/C8H5ClFN3S/c9-4-1-2-5(6(10)3-4)7-12-13-8(11)14-7/h1-3H,(H2,11,13)
    • InChI Key: CIJPNWKQTHELPO-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=C(Cl)C=C2F)=NN=C1N

Computed Properties

  • Exact Mass: 228.9876742Da
  • Monoisotopic Mass: 228.9876742Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 80Ų

5-(4-Chloro-2-fluorophenyl)-1,3,4-thiadiazol-2-amine Pricemore >>

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